Cas no 82476-06-0 (5-(Trifluoromethyl)-1,3,4-oxadiazol-2-ol)

• Product Name: 5-(Trifluoromethyl)-1,3,4-oxadiazol-2-ol
• CAS No: 82476-06-0
• MF: C₃HF₃N₂O₂
• MW: 154.047450780869
• MDL: MFCD15143214
• CID: 690635
• PubChem ID: 5323975
• Update Time: 2025-04-19

5-(Trifluoromethyl)-1,3,4-oxadiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-1,3,4-oxadiazol-2-ol
• 1,3,4-Oxadiazol-2(3H)-one, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1,3,4-oxadiazol-2-ol(SALTDATA: FREE)
• 5-(trifluoromethyl)-3H-1,3,4-oxadiazol-2-one
• 5-BROMO-2-(4-METHOXYBENZYLOXY)PYRIDINE
• WBAFTNAJPQGNME-UHFFFAOYSA-N
• CS-0366993
• SCHEMBL8299796
• LS-10803
• 5-(TRIFLUOROMETHYL)-1,3,4-OXADIAZOL-2-OL, 95%
• InChI=1/C3HF3N2O2/c4-3(5,6)1-7-8-2(9)10-1/h(H,8,9
• 5-(trifluoromethyl)-1,3,4-oxadiazol-2(3h)-one
• AKOS006332975
• AKOS026732163
• 5-(trifluoromethyl)-2,3-dihydro-1,3,4-oxadiazol-2-one
• DTXSID20415854
• 5-trifluoromethyl-1,3,4-oxadiazol-2(3h)-one
• F30919
• MFCD15143214
• 82476-06-0
• WBAFTNAJPQGNME-UHFFFAOYSA-O

• MDL： MFCD15143214
• Inchi： 1S/C3HF3N2O2/c4-3(5,6)1-7-8-2(9)10-1/h(H,8,9)
• InChI Key： WBAFTNAJPQGNME-UHFFFAOYSA-N
• SMILES： FC(C1=NNC(=O)O1)(F)F

Computed Properties

• Exact Mass: 153.99901177g/mol
• Monoisotopic Mass: 153.99901177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.7Ų